Cas no 94135-73-6 (2-Thiopheneethanol,2-acetate)

• Product Name: 2-Thiopheneethanol,2-acetate
• CAS No: 94135-73-6
• MF: C₈H₁₀O₂S
• MW: 170.228801250458
• CID: 809093
• PubChem ID: 19046788
• Update Time: 2025-04-19

2-Thiopheneethanol,2-acetate Chemical and Physical Properties

Names and Identifiers

• 2-Thiopheneethanol,2-acetate
• 2-thienylethyl acetate
• 2-thiophen-2-ylethyl acetate
• 94135-73-6
• DNAUTCUGZWKQBZ-UHFFFAOYSA-N
• EINECS 302-944-1
• 2-(thiophen-2-yl)ethyl acetate
• 2-(2-thienyl)ethyl acetate
• 2-THIOPHENEETHANOL, 2-ACETATE
• DTXSID20240769
• XA4K9M6T6V
• ACETIC ACID-(2-(2)THIENYL-ETHYL ESTER)
• NS00066102
• UNII-XA4K9M6T6V
• SCHEMBL3070804

• Inchi： 1S/C8H10O2S/c1-7(9)10-5-4-8-3-2-6-11-8/h2-3,6H,4-5H2,1H3
• InChI Key： DNAUTCUGZWKQBZ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CCOC(C)=O

Computed Properties

• Exact Mass: 170.04015
• Monoisotopic Mass: 170.04015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.5
• XLogP3: 1.8

Experimental Properties

• Density: 1.142
• Boiling Point: 218.3°Cat760mmHg
• Flash Point: 85.8°C
• Refractive Index: 1.519